Cas no 1379037-22-5 (4-(4-Fluoro-2-methyl-phenoxy)butanenitrile)

• Product Name: 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile
• CAS No: 1379037-22-5
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD18911502
• CID: 5150217
• Update Time: 2026-03-03

4-(4-Fluoro-2-methyl-phenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile

• MDL： MFCD18911502
• Inchi： 1S/C11H12FNO/c1-9-8-10(12)4-5-11(9)14-7-3-2-6-13/h4-5,8H,2-3,7H2,1H3
• InChI Key： UEZZBIHKAVIURO-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC=C(F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile

Comprehensive Overview of 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile (CAS No. 1379037-22-5): Properties, Applications, and Industry Insights

4-(4-Fluoro-2-methyl-phenoxy)butanenitrile (CAS No. 1379037-22-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a fluoro-substituted phenoxy group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing (fluorine) and electron-donating (methyl) groups on the aromatic ring contributes to its balanced physicochemical properties, including moderate polarity and stability under controlled conditions.

In recent years, the demand for fluorinated building blocks like 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile has surged, driven by the pharmaceutical industry's focus on bioactive molecule design. Researchers frequently search for "fluorophenoxy nitrile synthesis" or "CAS 1379037-22-5 applications," reflecting its relevance in drug discovery. The compound's lipophilicity modulation capability is particularly valuable for optimizing drug candidates' blood-brain barrier permeability—a hot topic in CNS drug development.

From a synthetic perspective, 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile serves as a precursor for heterocyclic compounds, with its nitrile group enabling transformations into tetrazoles, amides, or carboxylic acids. Analytical data (HPLC, NMR) confirms high purity (>98%) in commercial batches, addressing frequent queries about "CAS 1379037-22-5 purity standards." Environmental considerations are also prominent, with studies exploring its biodegradation pathways—a trending subject in green chemistry discussions.

The agrochemical sector utilizes this compound in developing crop protection agents, leveraging its phenoxy moiety for herbicidal activity. Patent analyses reveal growing interest in "4-(4-Fluoro-2-methyl-phenoxy)butanenitrile derivatives" for pest control formulations, aligning with sustainable agriculture trends. Storage recommendations typically suggest inert atmospheres below 25°C, with stability data showing no significant degradation over 24 months—information often sought under "CAS 1379037-22-5 storage conditions."

Advanced applications include its use in material science, where the compound contributes to liquid crystal formulations and polymeric additives. Recent publications highlight its role in modifying surface energies of specialty coatings, responding to industry needs for "fluorinated interface modifiers." Regulatory status varies by region, with proper SDS documentation being essential for compliance—a frequent search term paired with "1379037-22-5 safety data."

Market analyses indicate steady growth for fluoroaromatic nitriles, with 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile maintaining a niche position. Manufacturers emphasize scale-up processes to meet demand, while academic studies explore novel catalytic methods for its synthesis. The compound's structure-activity relationships continue to inspire research, particularly in fragment-based drug design—a cutting-edge approach dominating medicinal chemistry literature.

Quality control protocols for CAS 1379037-22-5 typically involve GC-MS verification and residual solvent analysis, addressing purity concerns raised in "pharmaceutical-grade nitriles" searches. The compound's spectral fingerprints (IR, UV-Vis) are well-documented, supporting its identification in complex matrices. Emerging applications in diagnostic probe development further expand its utility, particularly in fluorescence labeling techniques gaining traction in biomedical imaging.

In conclusion, 4-(4-Fluoro-2-methyl-phenoxy)butanenitrile represents a multifaceted chemical entity bridging multiple scientific disciplines. Its evolving applications reflect broader trends in precision chemistry and functional material innovation, while ongoing research addresses key questions about "structure-property optimization" and "sustainable production methods." The compound's technical significance ensures its continued relevance in industrial and academic settings alike.